Cas no 1563763-89-2 (3-1-(propan-2-yl)-1H-pyrazol-5-ylprop-2-enoic acid)

• Product Name: 3-1-(propan-2-yl)-1H-pyrazol-5-ylprop-2-enoic acid
• CAS No: 1563763-89-2
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6089094
• PubChem ID: 83764781
• Update Time: 2025-10-30

3-1-(propan-2-yl)-1H-pyrazol-5-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-1-(propan-2-yl)-1H-pyrazol-5-ylprop-2-enoic acid
• AKOS023502505
• (2E)-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]prop-2-enoic acid
• 1563763-89-2
• EN300-1866925
• EN300-1455864
• (E)-3-(2-Propan-2-ylpyrazol-3-yl)prop-2-enoic acid
• 3-[1-(propan-2-yl)-1H-pyrazol-5-yl]prop-2-enoic acid

• Inchi： 1S/C9H12N2O2/c1-7(2)11-8(5-6-10-11)3-4-9(12)13/h3-7H,1-2H3,(H,12,13)/b4-3+
• InChI Key： UVMXBJQTQNJJIX-ONEGZZNKSA-N
• SMILES： OC(/C=C/C1=CC=NN1C(C)C)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-1-(propan-2-yl)-1H-pyrazol-5-ylprop-2-enoic acid

3-1-(Propan-2-yl)-1H-pyrazol-5-ylprop-2-enoic Acid: A Comprehensive Overview

3-1-(Propan-2-yl)-1H-pyrazol-5-ylprop-2-enoic acid (CAS No. 1563763-89-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Isonicotinoylpyrazole acetic acid, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this intriguing molecule.

The molecular formula of 3-1-(Propan-2-yl)-1H-pyrazol-5-ylprop-2-enoic acid is C₁₀H₁₂N₂O₂, and its molecular weight is 188.20 g/mol. The compound features a pyrazole ring linked to a propenoic acid moiety, with an isopropyl group attached to the pyrazole ring. This structural arrangement imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

The synthesis of 3-1-(Propan-2-yl)-1H-pyrazol-5-ylprop-2-enoic acid has been explored through several methods. One common approach involves the condensation of isonicotinic acid hydrazide with acetoacetic ester in the presence of an appropriate catalyst. This reaction yields the desired product with high purity and yield. Another method involves the reaction of ethyl 3-acetylacrylate with isonicotinoyl hydrazide under microwave irradiation, which significantly reduces reaction time and improves efficiency.

The biological activities of 3-1-(Propan-2-yl)-1H-pyrazol-5-ylprop-2-enoic acid have been extensively studied in recent years. One of the most notable findings is its potent anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo. These findings suggest that 3-1-(Propan-2-yl)-1H-pyrazol-5-ylprop-2-enoic acid may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-1-(Propan-2-yl)-1H-pyrazol-5-ylprop-2-enonic acid has also demonstrated promising antiviral activity. Studies have shown that this compound can inhibit the replication of several viruses, including herpes simplex virus (HSV) and influenza virus. The mechanism of action involves the modulation of viral entry and replication processes, making it a potential candidate for antiviral drug development.

The pharmacokinetic properties of 3-1-(Propan-2-yi)-1H-pyrazol--5-yi-prop--enonic acid have also been investigated. Preclinical studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These properties are crucial for its potential use as an oral medication in clinical settings.

To further explore the therapeutic potential of 3--(Propan--yi)--H-pyrazol--yi-prop--enonic acid, several clinical trials are currently underway. Early-phase trials have demonstrated its safety and tolerability in humans, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for more advanced clinical studies to evaluate its efficacy in treating specific diseases.

In conclusion, 3--(Propan--yi)--H-pyrazol--yi-prop--enonic acid (CAS No. 1563763--89--) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its potent anti-inflammatory and antiviral properties, makes it a valuable candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to shed light on its full therapeutic potential, contributing to advancements in the treatment of various diseases.